Cas no 1353970-82-7 (N,N-Bis(3-chlorobenzyl)cyclopropanamine)

• Product Name: N,N-Bis(3-chlorobenzyl)cyclopropanamine
• CAS No: 1353970-82-7
• MF: C₁₇H₁₇Cl₂N
• MW: 306.229582548141
• MDL: MFCD21099388
• CID: 2091346
• PubChem ID: 71304140
• Update Time: 2025-04-21

N,N-Bis(3-chlorobenzyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(3-chlorobenzyl)cyclopropanamine
• Bis-(3-chloro-benzyl)-cyclopropyl-amine
• 1353970-82-7
• AKOS024464404
• N,N-BIS[(3-CHLOROPHENYL)METHYL]CYCLOPROPANAMINE
• DB-243142
• G71396

• MDL： MFCD21099388
• Inchi： 1S/C17H17Cl2N/c18-15-5-1-3-13(9-15)11-20(17-7-8-17)12-14-4-2-6-16(19)10-14/h1-6,9-10,17H,7-8,11-12H2
• InChI Key： QIGYOKZNGHOWQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(CC1C=CC=C(C=1)Cl)C1CC1

Computed Properties

• Exact Mass: 305.0738049g/mol
• Monoisotopic Mass: 305.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines